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Compound of Interest

Compound Name: 5-Borono-2-chlorobenzoic acid

Cat. No.: B1289912

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
specifically the melting and boiling points, of 5-Bromo-2-chlorobenzoic acid. It also details
standardized experimental protocols for the determination of these properties and outlines a
common workflow for its synthesis and purification.

Core Physicochemical Data

5-Bromo-2-chlorobenzoic acid, a valuable building block in organic synthesis, particularly for
pharmaceuticals, possesses distinct physical properties that are crucial for its handling,
reaction optimization, and characterization.

Property Value Source(s)
Melting Point 154-156 °C [11[2][3][41[5]
155.0-162.0 °C [6]

157-160 °C [7108]

Boiling Point 324.5 £ 27.0 °C at 760 mmHg [L1[315119]
316 °C [10]

No information available [4]
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Experimental Protocols

Accurate determination of melting and boiling points is fundamental for the verification of a
compound's identity and purity. The following are detailed methodologies for these
measurements.

Melting Point Determination (Capillary Method)

This method is widely used for the determination of the melting point of a crystalline solid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Sealed-end capillary tubes

Mortar and pestle

Spatula

Thermometer (calibrated)

Procedure:

Sample Preparation: A small amount of the crystalline 5-Bromo-2-chlorobenzoic acid is finely
powdered using a mortar and pestle.[11]

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and gently tapped on a hard surface to pack the sample
into the sealed end. The sample height should be approximately 1-2 mm.[5]

o Apparatus Setup: The packed capillary tube is placed into the heating block of the melting
point apparatus.

e Heating and Observation:

o For an unknown sample, a rapid heating rate (e.g., 20°C/min) can be used to determine
an approximate melting range.[10]
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o For a more precise measurement, the apparatus is heated rapidly to a temperature about
15-20°C below the expected melting point. The heating rate is then reduced to 1-2°C per
minute.[5]

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
liquid is recorded as the end of the melting range. A pure substance typically has a sharp
melting range of 0.5-1.0°C.

Boiling Point Determination (Capillary Method)

This micro-method is suitable for determining the boiling point of small quantities of a liquid.
Since 5-Bromo-2-chlorobenzoic acid is a solid at room temperature, it would first need to be
melted to apply this method to its liquid state.

Apparatus:

o Thiele tube or a beaker with a high-boiling point liquid (e.g., mineral oil)
o Small test tube (fusion tube)

e Capillary tube (sealed at one end)

e Thermometer (calibrated)

e Bunsen burner or heating mantle

e Clamp and stand

Procedure:

o Sample Preparation: A few milliliters of the molten 5-Bromo-2-chlorobenzoic acid are placed
in a small test tube.

» Capillary Inversion: A capillary tube, sealed at one end, is placed inverted (open end down)
into the liquid in the test tube.[1]
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o Apparatus Assembly: The test tube is attached to a thermometer, ensuring the sample and
the thermometer bulb are at the same level. This assembly is then immersed in the heating
bath (Thiele tube or oil bath).[6]

e Heating: The heating bath is heated gently and uniformly.[2]

o Observation: As the liquid heats up, air trapped in the capillary tube will be expelled, seen as
a slow stream of bubbles. As the temperature approaches the boiling point, a rapid and
continuous stream of bubbles will emerge from the capillary tube.[1]

o Data Recording: The heat source is removed, and the liquid is allowed to cool. The
temperature at which the bubbling stops and the liquid just begins to enter the capillary tube
is recorded as the boiling point.[12]

Synthesis and Purification Workflow

The following diagram illustrates a common laboratory-scale synthesis and purification
workflow for 5-Bromo-2-chlorobenzoic acid, starting from 2-chlorobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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